Cas no 946322-22-1 (2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(pyridin-4-yl)methylacetamide)

• Product Name: 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(pyridin-4-yl)methylacetamide
• CAS No: 946322-22-1
• MF: C₂₂H₁₈FN₃O₃S
• MW: 423.460027217865
• CID: 6527565
• Update Time: 2025-05-21

2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(pyridin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(pyridin-4-yl)methylacetamide
• 1H-Indole-1-acetamide, 3-[(4-fluorophenyl)sulfonyl]-N-(4-pyridinylmethyl)-

• Inchi： 1S/C22H18FN3O3S/c23-17-5-7-18(8-6-17)30(28,29)21-14-26(20-4-2-1-3-19(20)21)15-22(27)25-13-16-9-11-24-12-10-16/h1-12,14H,13,15H2,(H,25,27)
• InChI Key： BJYVLCRTSKVIAH-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2C=CN=CC=2)=O)C2=C(C=CC=C2)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 729.7±60.0 °C(Predicted)
• pka: 13.95±0.46(Predicted)

Additional information on 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(pyridin-4-yl)methylacetamide

Professional Introduction to Compound with CAS No. 946322-22-1 and Product Name: 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(pyridin-4-yl)methylacetamide

The compound in question, identified by the CAS number 946322-22-1, is a sophisticated organic molecule belonging to the class of heterocyclic amides. Its systematic name, 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(pyridin-4-yl)methylacetamide, provides a detailed insight into its structural composition, highlighting its intricate architecture and functional groups. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and structural features that make it a promising candidate for further research and development.

At the core of this compound's structure lies a 1H-indole moiety, which is a well-known scaffold in medicinal chemistry. Indole derivatives have been extensively studied for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a 4-fluorobenzenesulfonyl group at the 2-3 position of the indole ring introduces additional electronic and steric influences, which can modulate the compound's reactivity and binding affinity to biological targets. This modification is particularly interesting because fluorine atoms are often employed in drug design to enhance metabolic stability and binding interactions.

The N-terminal amide group in the compound's name, specifically N-(pyridin-4-yl)methylacetamide, further enriches its structural complexity. Pyridine derivatives are widely recognized for their role in pharmaceuticals, often serving as key pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and infections. The integration of a pyridine moiety with an indole scaffold creates a unique combination that may contribute to novel mechanisms of action. This dual-scaffold approach is increasingly explored in drug discovery, as it allows for the creation of molecules with enhanced binding properties and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have shown that the fluorobenzenesulfonyl group can significantly enhance the interactions between a molecule and its biological target by increasing electron-withdrawing effects and improving hydrophobicity. Similarly, the pyridine ring can engage in hydrogen bonding and π-stacking interactions, further optimizing binding affinity. These insights have guided the design of analogs of 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(pyridin-4-yl)methylacetamide with improved pharmacokinetic profiles and reduced off-target effects.

In vitro studies have begun to elucidate the potential biological activities of this compound. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The indole-pyridine hybrid structure is particularly noteworthy for its ability to interact with biological targets in multiple ways, potentially leading to synergistic effects that could enhance therapeutic outcomes. Furthermore, the presence of a fluorine atom may contribute to improved oral bioavailability, a critical factor in drug development.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecules with precise functional group placement. Modern synthetic methodologies have enabled chemists to efficiently assemble intricate structures like this one, often employing transition metal catalysis and flow chemistry techniques to improve yield and purity. The synthetic route to 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(pyridin-4-yl)methylacetamide likely involves multi-step processes that require careful optimization to ensure high regioselectivity and functional group compatibility.

As research progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential to fully harness the potential of this compound. The integration of experimental data with computational modeling will provide a more comprehensive understanding of its mechanism of action and allow for the rational design of next-generation derivatives. This approach aligns with the broader trend in drug discovery towards more targeted and personalized therapies.

The future prospects for 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(pyridin-4-yl)methylacetamide are promising, particularly if it demonstrates efficacy in preclinical studies. Its unique structural features make it an attractive candidate for further exploration in both academic research settings and industrial drug development programs. As our understanding of disease mechanisms continues to evolve, compounds like this one may play a crucial role in addressing unmet medical needs.